Cas no 2172602-87-6 (tert-butyl 3-(furan-2-yl)-4-hydroxypyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-(furan-2-yl)-4-hydroxypyrrolidine-1-carboxylate
• CAS No: 2172602-87-6
• MF: C₁₃H₁₉NO₄
• MW: 253.29426407814
• CID: 6609749
• PubChem ID: 165598128
• Update Time: 2025-07-23

tert-butyl 3-(furan-2-yl)-4-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(furan-2-yl)-4-hydroxypyrrolidine-1-carboxylate
• 2172602-87-6
• EN300-1625539

• Inchi： 1S/C13H19NO4/c1-13(2,3)18-12(16)14-7-9(10(15)8-14)11-5-4-6-17-11/h4-6,9-10,15H,7-8H2,1-3H3
• InChI Key： AIJXGMXXLNMFJE-UHFFFAOYSA-N
• SMILES： OC1CN(C(=O)OC(C)(C)C)CC1C1=CC=CO1

Computed Properties

• Exact Mass: 253.13140809g/mol
• Monoisotopic Mass: 253.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 62.9Ų

Additional information on tert-butyl 3-(furan-2-yl)-4-hydroxypyrrolidine-1-carboxylate

Recent Advances in the Study of tert-butyl 3-(furan-2-yl)-4-hydroxypyrrolidine-1-carboxylate (CAS: 2172602-87-6)

The compound tert-butyl 3-(furan-2-yl)-4-hydroxypyrrolidine-1-carboxylate (CAS: 2172602-87-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic compound, featuring a furan ring and a pyrrolidine scaffold, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the design of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and anti-inflammatory therapies.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of tert-butyl 3-(furan-2-yl)-4-hydroxypyrrolidine-1-carboxylate as a key precursor in the synthesis of sigma-1 receptor ligands. The study demonstrated that derivatives of this compound exhibited high binding affinity and selectivity for the sigma-1 receptor, which is implicated in neuroprotection and pain modulation. The researchers employed a combination of molecular docking and in vitro assays to validate the compound's potential as a lead structure for developing new CNS therapeutics.

Another notable advancement was reported in a 2024 Bioorganic & Medicinal Chemistry Letters article, where the compound was utilized in the development of novel anti-inflammatory agents. The study highlighted the compound's ability to modulate the NF-κB signaling pathway, a critical regulator of inflammation. Structural modifications of the pyrrolidine ring and furan moiety were shown to enhance the compound's inhibitory effects on pro-inflammatory cytokines, suggesting its promise as a scaffold for anti-inflammatory drug design.

From a synthetic chemistry perspective, recent work has focused on optimizing the production and purification of tert-butyl 3-(furan-2-yl)-4-hydroxypyrrolidine-1-carboxylate. A 2023 Organic Process Research & Development publication detailed an improved synthetic route that achieved higher yields and reduced environmental impact through the use of green chemistry principles. The optimized protocol involved a one-pot cascade reaction, which minimized waste and improved scalability for industrial applications.

Looking ahead, the unique structural features of tert-butyl 3-(furan-2-yl)-4-hydroxypyrrolidine-1-carboxylate continue to inspire new research directions. Its combination of a rigid furan ring and a flexible pyrrolidine core offers diverse opportunities for structural diversification, making it a valuable building block in medicinal chemistry. Future studies are expected to explore its applications in additional therapeutic areas, such as oncology and infectious diseases, as well as its potential in combination therapies.